Diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate

• CAS No.: 90937-98-7
• Molecular Formula: C12H21NO4S2
• Molecular Weight: 307.4 g/mol
• IUPAC Name: diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate
• InChI: InChI=1S/C12H21NO4S2/c1-5-16-10(14)12(11(15)17-6-2)18-7-9(8-19-12)13(3)4/h9H,5-8H2,1-4H3
• InChI Key: XLHKHTLKIJYPAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(SCC(CS1)N(C)C)C(=O)OCC

Description

Diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate is a useful research compound. Its molecular formula is C12H21NO4S2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20 ml of chloroform were added 1.6 g (0.01 mole) of diethyl malonate and 4.3 g (0.01 mole) of 1,3-bis(benzenesulfonylthio)-2-(N,N-dimethylamino)propane, and then 2.1 g (0.02 mole) of triethylamine was added thereto at room temperature. After completion of addition, the reaction was allowed to proceed at 40° C. for 4 hours. The reaction mixture was washed with two 20-ml portions of water, dried over anhydrous sodium sulfate and concentrated to dryness. The residue was heated in 20 ml of ether-hexane (1:1) for dissolution and the solution was allowed to stand in the cold overnight. The resulting crystalline precipitate was collected by filtration to give 2.7 g (90%) of 2,2-diethoxycarbonyl-5-(N,N-dimethylamino)-1,3-dithiane as light-yellow crystals melting at 38°-39° C.